methyl 2-(8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: methyl 2-[6-(3-methoxyphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C21H23N5O5/c1-11-12(2)25-16-17(22-20(25)24(11)14-8-7-9-15(10-14)30-5)23(4)21(29)26(18(16)27)13(3)19(28)31-6/h7-10,13H,1-6H3
• InChI Key: JBRFTNVHVHKQNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC(=CC=C4)OC)N(C(=O)N(C3=O)C(C)C(=O)OC)C)C
• Molecular Formula: C21H23N5O5
• Molecular Weight: 425.4 g/mol

Description

Methyl 2-(8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a useful research compound. Its molecular formula is C21H23N5O5 and its molecular weight is 425.445. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Activity

Methyl 2-(8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate, due to its complex structure, has been the subject of various studies focusing on its synthesis and potential biological activity. Studies have explored the synthesis of similar compounds with modifications aiming at enhancing their pharmacological potential or understanding their chemical properties.

• Chemical Synthesis : The compound's synthesis involves intricate chemical reactions aimed at introducing or modifying specific functional groups to achieve the desired compound. For example, studies have involved the synthesis of imidazopyridine and purin-thioacetamide derivatives, showcasing the compound's structural complexity and the sophisticated methods required for its synthesis (Gao, Wang, & Zheng, 2016).

• Biological Activity : The compound's derivatives have been evaluated for various biological activities, including their potential antiviral, antimicrobial, and anti-inflammatory properties. For instance, a series of novel 9-substituted derivatives related to the compound's structure showed modest activity against varicella-zoster virus (VZV) and human cytomegalovirus (HCMV), highlighting the compound's relevance in antiviral research (Hořejší et al., 2006). Another study focused on the antioxidant and anti-inflammatory properties of derivatives, suggesting the compound's potential in developing therapeutic agents (Кorobko, Hadjipavlou-Litina, & Logoyda, 2018).

Material Science Applications

The compound and its derivatives have also found applications in material science, particularly in the development of dye-sensitized solar cells (DSSCs). The structural properties of such compounds, including the presence of methoxy groups, have been exploited to enhance the efficiency of DSSCs. For example, a study utilized a silicon-based imidazolium ionic liquid iodide source for DSSCs, demonstrating the compound's versatility and its derivatives in renewable energy technologies (Wu et al., 2013).